Cas no 1807083-18-6 (Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate)

• Product Name: Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate
• CAS No: 1807083-18-6
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4938975
• Update Time: 2025-05-21

Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-10(15)4-9-7(5-13)2-3-8(6-14)11(9)12/h2-3H,4-5,13H2,1H3
• InChI Key： CCMQTPQWHZTBKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CN)=C1CC(=O)OC

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1
• Molecular Weight: 283.12

Additional information on Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate

Methyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate: A Comprehensive Overview

Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate, with the CAS number 1807083-18-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to a phenyl ring substituted with an amino group, a bromine atom, and a cyano group. The presence of these functional groups makes it highly versatile and valuable for various applications.

The methyl group in the compound plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents. This property is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, including antibiotics and antiviral agents.

The phenyl ring serves as the central framework of the molecule, providing a platform for the attachment of various functional groups. The amino group at position 6 introduces nucleophilic properties, making the compound reactive towards electrophilic reagents. This reactivity has been exploited in peptide synthesis and as a building block for constructing complex heterocyclic compounds.

The bromine atom at position 2 adds an electrophilic character to the molecule, enabling it to participate in substitution reactions. This feature is particularly useful in organic synthesis for introducing diverse substituents onto the aromatic ring. Recent advancements in catalytic methods have further enhanced the efficiency of such reactions, making this compound a valuable intermediate in drug discovery.

The cyano group at position 3 imparts both electron-withdrawing and nucleophilic properties to the molecule. This dual functionality allows for versatile reactivity, enabling the compound to act as both an electrophile and nucleophile depending on the reaction conditions. The cyano group also contributes to the compound's stability under harsh reaction conditions, making it suitable for high-throughput screening processes.

Recent research has focused on leveraging the unique properties of Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate in developing advanced materials. For instance, its ability to form stable covalent bonds has been utilized in creating cross-linked polymers with enhanced mechanical and thermal properties. These polymers have potential applications in aerospace and automotive industries.

In addition to its chemical applications, this compound has shown promise in biological systems. Studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Researchers are actively exploring its efficacy against various pathogens, including bacteria and viruses.

From an environmental perspective, understanding the degradation pathways of Methyl 6-aminomethyl-2-bromo-3-cyanophenylacetate is crucial for assessing its ecological impact. Recent studies have identified microbial degradation mechanisms that break down this compound into less harmful byproducts under specific environmental conditions.

In conclusion, Methyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate (CAS No. 1807083-18-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.